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Compound of Interest

Compound Name: Bancroftinone

Cat. No.: B1649305

CAS Number: 14964-98-8

This technical guide provides a comprehensive overview of Bancroftinone, a naturally
occurring alkyl-phenylketone. The information is intended for researchers, scientists, and drug
development professionals, presenting key chemical and physical properties, potential
biological activities, and experimental considerations.

Chemical and Physical Properties

Bancroftinone, also known by its systematic name 1-(6-hydroxy-2,4-dimethoxy-3-
methylphenyl)ethanone, is a white solid organic compound.[1] Its fundamental properties are
summarized in the table below for easy reference.
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Property Value Source(s)
CAS Number 14964-98-8 [1][2][3]
Molecular Formula C11H1404 [2][3]
Molecular Weight 210.23 g/mol [11[3]
Appearance White to off-white solid [1]

Melting Point 44-45 °C [2]

Soluble in DMSO, Chloroform,
Dichloromethane, Ethyl

Solubility Acetate, Acetone. Estimated [2][3]
water solubility: 758.4 mg/L at
25 °C.
CC(C1=C(O)C=C(0C)C(C)=C

SMILES ( (O)C=C(OC)C(C) 2]
10C)=0

INChl=1S/C11H1404/c1-
InChl 6(12)10-8(3)9(14-2)5-
7(13)11(10)15-4/h5,13H,1-4H3

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of
Bancroftinone. While a comprehensive public database of its spectra is not readily available,
typical spectral characteristics for structurally similar acetophenones can be inferred.
Researchers should expect the following general features:

e 1H-NMR: Signals corresponding to aromatic protons, methoxy groups, a methyl ketone, and
a hydroxyl group.

e 13C-NMR: Resonances for carbonyl carbon, aromatic carbons (some oxygenated), methoxy
carbons, and a methyl carbon.

e Mass Spectrometry (MS): A molecular ion peak corresponding to the molecular weight, along
with fragmentation patterns typical of acetophenones, such as the loss of a methyl group or
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the acetyl group.

« Infrared (IR) Spectroscopy: Characteristic absorption bands for a hydroxyl group (O-H
stretch), a carbonyl group (C=0 stretch), aromatic C-H stretches, and C-O stretches from the
methoxy and phenol groups.

Biological Activity and Potential Applications

Bancroftinone is a natural product found in sources such as clove oil (Eugenia caryophyllata).
[4] Its primary applications are currently in the realm of scientific research, particularly in:

o Pharmaceutical and Medicinal Chemistry: It serves as a structural analog in the development
of novel therapeutic agents.[1]

e Synthetic Organic Chemistry: Used as a reference compound or an intermediate in the
synthesis of other complex molecules.[1]

o Natural Product and Bioactivity Studies: Included in natural product libraries for structure-
activity relationship (SAR) studies.[1]

While specific biological activities for Bancroftinone are not extensively documented in
publicly accessible literature, the broader class of acetophenones has been shown to exhibit
various pharmacological properties, including:

o Anti-inflammatory Activity: Some acetophenone derivatives have demonstrated the ability to
reduce inflammation in experimental models.[3][4] The potential mechanism for such activity
could involve the modulation of inflammatory pathways.

o Antioxidant Activity: Phenolic compounds, including acetophenones, are known to possess
antioxidant properties by scavenging free radicals.[4]

o Anticancer Activity: Certain natural and synthetic acetophenones have been investigated for
their potential to inhibit the growth of cancer cells.[5]

Further research is required to elucidate the specific biological functions and potential
therapeutic applications of Bancroftinone.
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Experimental Protocols (General Methodologies)

Detailed, validated experimental protocols for Bancroftinone are not widely published.
However, based on standard laboratory practices for similar compounds, the following general

methodologies can be adapted.

Isolation from Natural Sources (e.g., Eugenia
caryophyllata)
A general workflow for the isolation of Bancroftinone from a plant source like cloves would

typically involve the following steps.

Solvent Extraction Elthn Concentration Column Chromatography Further Purification Structural Elucidation
(e.g., Methanol, Ethanol) (Rotary Evaporation) (Silica Gel) (e.g., HPLC) (NMR, MS, IR)

Friedel-Crafts Acylation RIS WA SOERETEETm Purification Characterization
(e.g., Acetyl chloride, Lewis acid) a P (Crystallization or Chromatography) (NMR, MS, IR)

(Treat Cells with Bancroftinonej
. . . Reporter Gene Assay
[Cell Lysis and Protein Extractlor) Qe.g_, NE-KB LuciferaseD
l y
; Cytokine/Chemokine Profiling
Western Blot Analysis 4[ (e.9., ELISA, Luminex)

Phospho-NF-kB, IkBa Ghospho—ERK, Phospho-JNK, Phospho—pSEa
i Yy

< )
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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